(R)-2-AMino-3-(2,6-diMethylphenyl)propanoic acid
(R)-2-AMino-3-(2,6-diMethylphenyl)propanoic acid
Brand Name:
Vulcanchem
CAS No.:
128502-64-7
VCID:
VC0185841
InChI:
InChI=1S/C11H15NO2/c1-7-4-3-5-8(2)9(7)6-10(12)11(13)14/h3-5,10H,6,12H2,1-2H3,(H,13,14)/t10-/m1/s1
SMILES:
CC1=C(C(=CC=C1)C)CC(C(=O)O)N
Molecular Formula:
C11H15NO2
Molecular Weight:
193.24 g/mol
(R)-2-AMino-3-(2,6-diMethylphenyl)propanoic acid
CAS No.: 128502-64-7
Main Products
VCID: VC0185841
Molecular Formula: C11H15NO2
Molecular Weight: 193.24 g/mol
| CAS No. | 128502-64-7 |
|---|---|
| Product Name | (R)-2-AMino-3-(2,6-diMethylphenyl)propanoic acid |
| Molecular Formula | C11H15NO2 |
| Molecular Weight | 193.24 g/mol |
| IUPAC Name | (2R)-2-amino-3-(2,6-dimethylphenyl)propanoic acid |
| Standard InChI | InChI=1S/C11H15NO2/c1-7-4-3-5-8(2)9(7)6-10(12)11(13)14/h3-5,10H,6,12H2,1-2H3,(H,13,14)/t10-/m1/s1 |
| Standard InChIKey | VEQOZHOWFAVBOO-SNVBAGLBSA-N |
| Isomeric SMILES | CC1=C(C(=CC=C1)C)C[C@H](C(=O)O)N |
| SMILES | CC1=C(C(=CC=C1)C)CC(C(=O)O)N |
| Canonical SMILES | CC1=C(C(=CC=C1)C)CC(C(=O)O)N |
| Synonyms | (R)-2-AMino-3-(2,6-diMethylphenyl)propanoic acid |
| PubChem Compound | 14598181 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume